3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95%

• IUPAC Name: 3-hydroxy-5-[3-(pyrrolidine-1-carbonyl)phenyl]benzonitrile
• InChI: InChI=1S/C18H16N2O2/c19-12-13-8-16(11-17(21)9-13)14-4-3-5-15(10-14)18(22)20-6-1-2-7-20/h3-5,8-11,21H,1-2,6-7H2
• InChI Key: YGSRWIJDHAUEKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)C#N)O
• Molecular Formula: C18H16N2O2
• DSSTOX Substance ID: DTXSID30684993
• Molecular Weight: 292.3 g/mol
• CAS RN: 1261999-84-1

Description

3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% (CPCP) is a chemical compound with a wide range of applications in scientific research. This compound is a valuable tool in laboratory experiments due to its stability, solubility, and low toxicity. CPCP is used in a variety of research applications, including biochemical and physiological studies, as well as in drug development and synthesis.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% is not fully understood. However, it is believed that 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% acts as a proton donor, which activates certain enzymes and proteins in the body. This activation leads to the production of various biochemical and physiological effects.
Biochemical and Physiological Effects
3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes and proteins, which can lead to the production of various metabolites and hormones. In addition, 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has been shown to have anti-inflammatory and anti-oxidant effects, as well as to inhibit the production of certain pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has several advantages when used in laboratory experiments. It is a stable compound, with a long shelf life, and is relatively non-toxic. In addition, it is soluble in both organic and aqueous solutions, and has a low melting point. However, there are some limitations to using 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% in laboratory experiments. It is not a very potent compound, and its effects can be difficult to measure accurately.

Future Directions

There are several potential future directions for research involving 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95%. One potential direction is to further investigate its biochemical and physiological effects, and to develop new methods for measuring them. Another direction is to investigate the potential use of 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% in drug synthesis and development. Additionally, further research could be done to investigate the potential therapeutic effects of 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95%. Finally, further research could be done to investigate the potential use of 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% in other fields, such as materials science and agriculture.

Synthesis Methods

3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% can be synthesized using a variety of methods. One of the most common is a reaction between 4-cyano-3-hydroxy-2-methylpropionic acid and 3-pyrrolidinylcarbonylphenol. This reaction is carried out in aqueous solution at an elevated temperature and pressure. The reaction produces a white powder, which is then purified to produce 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% with 95% purity.

Scientific Research Applications

3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has a wide range of applications in scientific research. It is used in biochemical and physiological studies, as well as in drug development and synthesis. 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has been used in the synthesis of various pharmaceuticals, such as the anti-anxiety drug alprazolam. It has also been used in the synthesis of other compounds, such as the anti-inflammatory drug ibuprofen. In addition, 3-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has been used in the synthesis of various peptides and proteins, such as the anti-cancer drug doxorubicin.